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Compound of Interest

Compound Name: ReN 1869

Cat. No.: B1680507

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides crucial safety protocols, handling instructions, and disposal plans for
ReN 1869 (also known as NNC-05-1869), a selective histamine H(1) receptor antagonist.
Adherence to these guidelines is essential for ensuring laboratory safety and the integrity of

experimental outcomes.

Personal Protective Equipment (PPE) and Safety

While ReN 1869 (CAS 170149-99-2) is not classified as a hazardous substance or mixture,
standard laboratory safety precautions are mandatory to minimize exposure and ensure a safe
working environment. The following personal protective equipment is required when handling

this compound.
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PPE Category Item Specification

Must be equipped with side-
Eye Protection Safety Goggles shields to protect against

splashes.

Chemically resistant gloves
Hand Protection Protective Gloves should be worn. Inspect gloves

for integrity before each use.

A standard lab coat should be

worn to protect skin and

Body Protection Laboratory Coat ) )
clothing from accidental
contact.
Use only in areas with
appropriate exhaust
Respiratory Fume Hood ventilation, such as a chemical

fume hood, to avoid dust and

aerosol formation.

Operational Plans: Handling and Storage

Proper handling and storage are critical to maintaining the stability and purity of ReN 1869.
Handling:

e Avoid inhalation of dust or aerosols.

e Prevent contact with eyes and skin.

e Use in a well-ventilated area, preferably within a chemical fume hood.

Storage:

o Keep the container tightly sealed.

e Store in a cool, well-ventilated area.
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e Protect from direct sunlight and sources of ignition.
o Recommended Storage Temperature:

o Powder: -20°C for up to 3 years.

o In solvent: -80°C for up to 1 year.

Disposal Plan

Contaminated materials and waste must be disposed of in accordance with all applicable
federal, state, and local regulations.

¢ Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated Packaging: Dispose of as unused product. Conduct recycling or disposal in
accordance with prevailing regulations.

Physicochemical Properties

Property Value

Molecular Formula C24H27NO2

Molecular Weight 361.48 g/mol

CAS Number 170149-99-2

Synonyms ReN1869, NNC-05-1869, NNC 05-1869
Solubility Soluble in DMSO

Experimental Protocol: In Vitro Histamine H(1)
Receptor Antagonist Assay

The following is a representative protocol for evaluating the antagonist activity of ReN 1869 on
the histamine H(1) receptor in a cell-based assay. This protocol is illustrative and should be
adapted based on specific cell lines and experimental objectives.

1. Materials and Reagents:
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ReN 1869 (NNC-05-1869)

Histamine

Cell line expressing the human histamine H(1) receptor (e.g., CHO-K1 or HEK293 cells)

Appropriate cell culture medium and supplements

Phosphate-buffered saline (PBS)

DMSO (for stock solution preparation)

Calcium indicator dye (e.g., Fluo-4 AM)

Assay buffer (e.g., HBSS with 20 mM HEPES)

Microplate reader capable of measuring fluorescence

. Preparation of Solutions:

ReN 1869 Stock Solution: Prepare a 10 mM stock solution of ReN 1869 in DMSO. Store at
-20°C.

Working Solutions: On the day of the experiment, prepare serial dilutions of the ReN 1869
stock solution in assay buffer to achieve the desired final concentrations.

Histamine Solution: Prepare a stock solution of histamine in deionized water. Further dilute in
assay buffer to a concentration that elicits a submaximal response (e.g., ECso) in the chosen
cell line.

. Cell Culture and Plating:

Culture the H(1) receptor-expressing cells according to standard protocols.

The day before the assay, seed the cells into a 96-well black, clear-bottom microplate at an
appropriate density to achieve a confluent monolayer on the day of the experiment.

. Calcium Flux Assay:
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e On the day of the assay, remove the culture medium from the wells.

e Load the cells with a calcium indicator dye (e.g., Fluo-4 AM) in assay buffer for 1 hour at
37°C, following the manufacturer's instructions.

e Wash the cells with assay buffer to remove excess dye.

e Add the various concentrations of ReN 1869 (or vehicle control) to the wells and incubate for
a predetermined time (e.g., 15-30 minutes) at room temperature.

o Place the microplate in the plate reader and measure the baseline fluorescence.

o Add the histamine solution to all wells and immediately begin recording the fluorescence
intensity over time.

5. Data Analysis:
» Calculate the change in fluorescence intensity for each well.
» Plot the response (change in fluorescence) against the concentration of ReN 1869.

o Determine the ICso value for ReN 1869 by fitting the data to a sigmoidal dose-response
curve.

Signaling Pathway of ReN 1869 Action

ReN 1869 acts as a selective antagonist of the histamine H(1) receptor. The diagram below
illustrates the signaling pathway initiated by histamine binding to the H(1) receptor and how
ReN 1869 blocks this cascade.
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Caption: Mechanism of ReN 1869 as a Histamine H(1) Receptor Antagonist.

 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
ReN 1869]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680507#personal-protective-equipment-for-
handling-ren-1869]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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